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Compound of Interest

Compound Name: Ac-Pro-Leu-Gly-OH

Cat. No.: B1365548

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the chemical structure, properties, and
biological relevance of the synthetic peptide Ac-Pro-Leu-Gly-OH. It is intended to serve as a
comprehensive resource for researchers utilizing this peptide in studies related to enzymology,
protein degradation, and cell signaling.

Chemical Structure and Properties

Ac-Pro-Leu-Gly-OH is a tetrapeptide composed of the amino acids Proline, Leucine, and
Glycine. The N-terminus is acetylated (Ac), and the C-terminus is a free carboxylic acid (-OH).
This acetylation enhances peptide stability by protecting it from degradation by
aminopeptidases.

Below is the 2D chemical structure of Ac-Pro-Leu-Gly-OH:
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Caption: 2D chemical structure of N-acetyl-L-prolyl-L-leucyl-L-glycine.

Physicochemical Properties

The fundamental chemical and physical properties of Ac-Pro-Leu-Gly-OH are summarized in
the table below for easy reference.

Property Value Reference
Molecular Formula C15H25N30s5 [1]
Molecular Weight 327.38 g/mol [1]
CAS Number 89626-38-0 [1]

CC(C)C--INVALID-LINK--
Canonical SMILES NC(=0) [1]
[C@H]1CCCN1C(=0)C

Solubility Soluble in water and DMSO. [1][2]

Amino Acid Composition and Characteristics

The constituent amino acids of Ac-Pro-Leu-Gly-OH each contribute unique properties to the
peptide's overall structure and function.
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Amino Acid 3-Letter Code 1-Letter Code Key Characteristics

A cyclic amino acid

that introduces
Proline Pro P conformational rigidity,

often inducing turns in

peptide chains.[3]

A hydrophobic amino
acid with a branched
side chain, often
Leucine Leu L involved in
hydrophobic
interactions within

proteins.

The simplest amino
acid with only a
hydrogen atom as its

Glycine Gly G side chain, providing
maximal
conformational
flexibility.

Biological Significance: A Product of Collagen
Degradation

Ac-Pro-Leu-Gly-OH is recognized as a cleavage product resulting from the degradation of
collagen by Matrix Metalloproteinases (MMPs), particularly MMP-1, MMP-2, and MMP-3.[2]
MMPs are a family of zinc-dependent endopeptidases that play a crucial role in the remodeling
of the extracellular matrix (ECM) in both physiological and pathological processes. The
degradation of collagen, a major component of the ECM, is a key event in conditions such as
arthritis, cancer metastasis, and wound healing.

Signaling Pathway: MMP-Mediated Collagen
Degradation
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The generation of Ac-Pro-Leu-Gly-OH is a downstream event in the signaling cascade that
leads to collagenolysis. This process is tightly regulated and involves the activation of MMPs,
which then cleave the triple helical structure of collagen into smaller fragments.

Caption: MMP-mediated collagen degradation pathway.

Experimental Protocols

Ac-Pro-Leu-Gly-OH can be utilized in various experimental settings, primarily as a substrate
for MMPs to study enzyme kinetics and inhibitor efficacy.

Synthesis via Solid-Phase Peptide Synthesis (SPPS)

The synthesis of Ac-Pro-Leu-Gly-OH is typically achieved through Fmoc-based solid-phase
peptide synthesis.[3]

Caption: Workflow for the solid-phase synthesis of Ac-Pro-Leu-Gly-OH.

Methodology:

Resin Preparation: Swell a suitable resin (e.g., Wang resin for C-terminal acid) in a non-polar
solvent like dichloromethane (DCM).

e First Amino Acid Coupling: Couple Fmoc-Gly-OH to the resin using a coupling agent such as
dicyclohexylcarbodiimide (DCC) or HBTU in the presence of a base like
diisopropylethylamine (DIEA).

e Fmoc Deprotection: Remove the Fmoc protecting group from the glycine residue using a
solution of 20% piperidine in dimethylformamide (DMF).

o Peptide Chain Elongation: Sequentially couple Fmoc-Leu-OH and Fmoc-Pro-OH, with an
Fmoc deprotection step after each coupling.

o N-terminal Acetylation: After the final Fmoc deprotection, acetylate the N-terminus of the
proline residue using acetic anhydride and a base.

» Cleavage and Deprotection: Cleave the peptide from the resin and remove side-chain
protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).
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« Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).

 Verification: Confirm the identity and purity of the final product by mass spectrometry and
analytical HPLC.

Representative MMP Activity Assay

This protocol describes a general fluorometric assay to measure the activity of MMPs using a
fluorogenic substrate. While this is a general protocol, Ac-Pro-Leu-Gly-OH can be used as a
non-fluorogenic substrate in competitive assays or as a standard in HPLC-based cleavage
assays.

Materials:

Recombinant active MMP enzyme (e.g., MMP-1, MMP-2, or MMP-3)
e Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NHz)

o Assay Buffer: 50 mM Tris-HCI, pH 7.5, containing 150 mM NaCl, 10 mM CacClz, and 0.05%
Brij-35

e MMP inhibitor (for control wells, e.g., EDTA)
e 96-well black microplate

o Fluorometric plate reader

Procedure:

e Prepare Reagents: Dilute the MMP enzyme and fluorogenic substrate to the desired
concentrations in Assay Buffer.

e Set up the Assay Plate:
o Blank wells: Add Assay Buffer only.

o Control wells: Add Assay Buffer, MMP enzyme, and an MMP inhibitor.
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o Test wells: Add Assay Buffer and MMP enzyme.

e Pre-incubation: Pre-incubate the plate at 37°C for 15 minutes.
« Initiate the Reaction: Add the fluorogenic substrate to all wells to start the reaction.

» Kinetic Measurement: Immediately place the plate in a fluorometer pre-set to 37°C and
measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g.,
Ex/Em = 325/393 nm for Mca/Dpa substrates) every 1-2 minutes for 30-60 minutes.

o Data Analysis:

o

Subtract the background fluorescence (blank wells) from all readings.

[¢]

Plot the fluorescence intensity versus time for each well.

[e]

The initial rate of the reaction (Vo) is the slope of the linear portion of the curve.

[e]

Enzyme activity can be calculated based on a standard curve of the fluorescent product.

Data Presentation

This section is intended to be populated with quantitative data from experimental findings. As
specific kinetic data for Ac-Pro-Leu-Gly-OH is not readily available in the public domain, the
following table serves as a template for researchers to populate with their own results.

Template for Enzyme Kinetic Parameters
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K.at/Km
MMP Isoform Substrate Km (pM) Keat (s7%)
(M5
Ac-Pro-Leu-Gly-
MMP-1
OH
Ac-Pro-Leu-Gly-
MMP-2
OH
Ac-Pro-Leu-Gly-
MMP-3
OH
Ac-Pro-Leu-Gly-
MMP-9
OH
Ac-Pro-Leu-Gly-
MMP-13
OH
Conclusion

Ac-Pro-Leu-Gly-OH is a valuable tool for researchers studying the activity of Matrix
Metalloproteinases and the broader processes of extracellular matrix remodeling. Its stability
and well-defined chemical nature make it a reliable standard and substrate in a variety of
biochemical assays. This guide provides the foundational information required for its effective
synthesis and application in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. Purchase Directly from Ac-Pro-Leu-Gly-OH | China Ac-Pro-Leu-Gly-OH Supplies [liwei-
peptide.com]

 To cite this document: BenchChem. [Ac-Pro-Leu-Gly-OH: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1365548#ac-pro-leu-gly-oh-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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